Cas no 954246-23-2 (2,3-dimethoxy-N-3-(2-phenylmorpholin-4-yl)propylbenzamide)

• Product Name: 2,3-dimethoxy-N-3-(2-phenylmorpholin-4-yl)propylbenzamide
• CAS No: 954246-23-2
• MF: C₂₂H₂₈N₂O₄
• MW: 384.468726158142
• CID: 5904468
• PubChem ID: 16892500
• Update Time: 2025-08-02

2,3-dimethoxy-N-3-(2-phenylmorpholin-4-yl)propylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-[3-(2-phenylmorpholin-4-yl)propyl]benzamide
• VU0630062-1
• F5022-0110
• SR-01000920024-1
• AKOS024490848
• 2,3-dimethoxy-N-(3-(2-phenylmorpholino)propyl)benzamide
• 954246-23-2
• SR-01000920024
• 2,3-dimethoxy-N-3-(2-phenylmorpholin-4-yl)propylbenzamide

• Inchi： 1S/C22H28N2O4/c1-26-19-11-6-10-18(21(19)27-2)22(25)23-12-7-13-24-14-15-28-20(16-24)17-8-4-3-5-9-17/h3-6,8-11,20H,7,12-16H2,1-2H3,(H,23,25)
• InChI Key： PEAVMGVLKYBTQO-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 384.20490738g/mol
• Monoisotopic Mass: 384.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60Ų

Additional information on 2,3-dimethoxy-N-3-(2-phenylmorpholin-4-yl)propylbenzamide

Recent Advances in the Study of 2,3-dimethoxy-N-3-(2-phenylmorpholin-4-yl)propylbenzamide (CAS: 954246-23-2)

In recent years, the compound 2,3-dimethoxy-N-3-(2-phenylmorpholin-4-yl)propylbenzamide (CAS: 954246-23-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of interest is the compound's interaction with specific biological targets. Recent research has demonstrated that 2,3-dimethoxy-N-3-(2-phenylmorpholin-4-yl)propylbenzamide exhibits high affinity for certain receptor proteins, which are implicated in neurological and inflammatory disorders. This binding affinity has been validated through in vitro assays and molecular docking studies, providing a solid foundation for further drug development efforts.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structural modifications to enhance its bioavailability and reduce off-target effects. These modifications have been guided by computational modeling and in vivo studies, resulting in derivatives with improved therapeutic indices. The latest findings suggest that these optimized variants could serve as lead compounds for the treatment of conditions such as chronic pain and neurodegenerative diseases.

In addition to its pharmacological properties, the synthesis and scalability of 2,3-dimethoxy-N-3-(2-phenylmorpholin-4-yl)propylbenzamide have also been areas of active investigation. Recent publications have detailed novel synthetic routes that improve yield and purity, making the compound more accessible for large-scale production. These advancements are critical for transitioning from preclinical studies to clinical trials.

The therapeutic potential of this compound has been further underscored by its performance in animal models. Studies have reported significant efficacy in reducing symptoms associated with target diseases, with minimal adverse effects. These results have prompted discussions about the compound's suitability for human trials, and several research groups are currently preparing Investigational New Drug (IND) applications.

In conclusion, the latest research on 2,3-dimethoxy-N-3-(2-phenylmorpholin-4-yl)propylbenzamide (CAS: 954246-23-2) highlights its potential as a versatile therapeutic agent. The compound's unique binding properties, optimized pharmacokinetics, and scalable synthesis make it a promising candidate for further development. Future studies will likely focus on clinical translation and exploring its applications in combination therapies.